Cas no 541502-27-6 (2-Benzoxazolepropanenitrile)
2-Benzoxazolepropanenitrile structure
Product Name:2-Benzoxazolepropanenitrile
CAS No:541502-27-6
MF:C10H8N2O
MW:172.18332195282
CID:1587822
Update Time:2024-09-12
2-Benzoxazolepropanenitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Benzoxazolepropanenitrile
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- Inchi: 1S/C10H8N2O/c11-7-3-6-10-12-8-4-1-2-5-9(8)13-10/h1-2,4-5H,3,6H2
- InChI Key: KOMDQIMJQWGGTJ-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2N=C1CCC#N
Computed Properties
- Exact Mass: 172.06374
Experimental Properties
- Density: 1.210±0.06 g/cm3(Predicted)
- Melting Point: 86-88 °C
- Boiling Point: 328.4±25.0 °C(Predicted)
- PSA: 49.82
- pka: 1.25±0.10(Predicted)
2-Benzoxazolepropanenitrile Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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